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Get Quote

Signal Enhancer Hikari Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the use of Signal Enhancer Hikari with various blocking buffers in

immunoassays.

Troubleshooting Guide
High background or weak signal can often be attributed to the interplay between the blocking

buffer and the signal enhancement reagent. This guide provides insights into potential issues

and their resolutions.

Common Issues and Solutions

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1191876#bc-rfq
https://www.benchchem.com/product/b1191876/docs?utm_src=pdf-body#signal-enhancer-hikari-compatibility-with-different-blocking-buffers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191876?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

High Background Incompatible blocking buffer

Refer to the blocking buffer

compatibility table below.

Some components in blocking

buffers can interact with Signal

Enhancer Hikari, leading to

non-specific signal.

Insufficient blocking

Increase blocking time to 1-2

hours at room temperature or

overnight at 4°C. Ensure the

membrane is fully submerged

and agitated during blocking.

Antibody concentration too

high

Titrate the primary and

secondary antibody

concentrations to find the

optimal dilution. Signal

Enhancer Hikari enhances

signal, so lower antibody

concentrations may be

required compared to

conventional diluents.

Inadequate washing

Increase the number and

duration of wash steps after

primary and secondary

antibody incubations. Use a

wash buffer containing a

detergent like Tween-20.[1][2]

Weak or No Signal Low antibody concentration

While Signal Enhancer Hikari

enhances signal, a minimum

antibody concentration is still

necessary. Optimize antibody

dilutions.

Protein degradation Ensure samples are fresh and

protease inhibitors are used
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during sample preparation.[2]

Inefficient protein transfer

Optimize transfer conditions

(time, voltage) based on the

protein's molecular weight and

the gel percentage.

Blocking Buffer Compatibility with Signal Enhancer
Hikari
The choice of blocking buffer is critical for achieving optimal results with Signal Enhancer
Hikari. The following table summarizes the compatibility of commonly used blocking buffers.
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Blocking Buffer Compatibility Notes

5% Non-fat Dry Milk in

TBST/PBST
Recommended

Generally provides a low

background and is a good

starting point for most

applications.[3] However, avoid

using milk-based blockers for

detecting phosphorylated

proteins as milk contains

casein, a phosphoprotein.[1][2]

3-5% Bovine Serum Albumin

(BSA) in TBST/PBST
Recommended

An excellent alternative to milk,

especially for phospho-protein

detection.[3]

Casein-based Blockers Use with Caution

Similar to milk, casein is a

phosphoprotein and may

cause background issues with

phospho-specific antibodies.[1]

Commercial Blocking Buffers Varies

Compatibility depends on the

specific formulation. It is

recommended to test

compatibility on a small scale

first. Some commercial

blockers may contain

components that interfere with

the enhancement mechanism

of Signal Enhancer Hikari.

Normal Serum Not Recommended

Serum can contain

endogenous antibodies and

other proteins that may lead to

high background and non-

specific binding.

Frequently Asked Questions (FAQs)
Q1: What is the primary function of Signal Enhancer Hikari?
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A1: Signal Enhancer Hikari is a diluent for primary and secondary antibodies used in

immunoassays like Western blotting and ELISA.[4][5][6] Its primary function is to enhance the

antigen-antibody reaction, leading to a significant increase in signal intensity and a reduction in

background noise.[4][5][6]

Q2: How does Signal Enhancer Hikari work?

A2: While the exact mechanism is proprietary, Signal Enhancer Hikari is formulated to create

an optimal environment for antigen-antibody binding. This results in a more efficient and

specific interaction, leading to a stronger signal from the target protein.

Q3: Can I use Signal Enhancer Hikari with any blocking buffer?

A3: While Signal Enhancer Hikari is compatible with common blocking buffers like non-fat

milk and BSA, it is crucial to select the appropriate one for your specific experiment.[3] For

instance, BSA is preferred over milk for detecting phosphorylated proteins to avoid cross-

reactivity with casein.[1][2]

Q4: Do I need to change my existing Western blot protocol to use Signal Enhancer Hikari?

A4: The core steps of your protocol (SDS-PAGE, protein transfer, blocking, and washing)

remain the same. The only change is to dilute your primary and secondary antibodies in Signal
Enhancer Hikari's Solution A and Solution B, respectively, instead of your standard diluent.

Q5: I am seeing higher background after using Signal Enhancer Hikari. What should I do?

A5: High background when using Signal Enhancer Hikari is often due to antibody

concentrations being too high. Since the reagent enhances the signal, you may need to further

dilute your primary and secondary antibodies. Also, ensure your blocking and washing steps

are adequate.

Q6: Can Signal Enhancer Hikari be used for applications other than Western blotting and

ELISA?

A6: Yes, a specific formulation, Signal Enhancer Hikari for Immunostain, is available for

immunohistochemistry (IHC) and immunocytochemistry (ICC).[7]
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Experimental Protocols
Detailed Western Blot Protocol using Signal Enhancer
Hikari

SDS-PAGE and Protein Transfer:

Separate your protein samples by SDS-PAGE.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Blocking:

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or 3-5% BSA in

TBST) for 1 hour at room temperature with gentle agitation.

Primary Antibody Incubation:

Dilute your primary antibody in Signal Enhancer Hikari Solution A. The optimal dilution

should be determined experimentally, but you can start with a 2 to 5-fold higher dilution

than used with conventional diluents.

Incubate the membrane in the primary antibody solution for 1 hour at room temperature or

overnight at 4°C with gentle agitation.

Washing:

Wash the membrane three times for 5-10 minutes each with TBST.

Secondary Antibody Incubation:

Dilute your HRP-conjugated secondary antibody in Signal Enhancer Hikari Solution B.

Again, a higher dilution than usual may be necessary.

Incubate the membrane in the secondary antibody solution for 1 hour at room temperature

with gentle agitation.

Final Washes:
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Wash the membrane three times for 10-15 minutes each with TBST.

Detection:

Incubate the membrane with a chemiluminescent substrate (e.g., ECL).

Capture the signal using an imaging system.

Visualizations
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Experimental Workflow with Signal Enhancer Hikari

Sample Preparation & Separation

Immunoassay

Protein Extraction

SDS-PAGE

Protein Transfer to Membrane

Blocking
(e.g., 5% Milk or 3% BSA)

Primary Antibody Incubation
(Diluted in Hikari Solution A)

Wash (3x)

Secondary Antibody Incubation
(Diluted in Hikari Solution B)

Wash (3x)

Chemiluminescent Detection

Click to download full resolution via product page

Caption: A flowchart of the Western blotting workflow incorporating Signal Enhancer Hikari.
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Troubleshooting High Background

High Background Observed Are antibody
concentrations optimized?

Titrate primary and
secondary antibodiesNo

Is the blocking
step sufficient?

Yes

Problem Resolved

Increase blocking time/
change blocking agent

No

Are washing
steps adequate?

Yes
Increase number and
duration of washes

No

Yes

Click to download full resolution via product page

Caption: A decision tree for troubleshooting high background when using Signal Enhancer
Hikari.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1191876/docs#signal-enhancer-hikari-compatibility-
with-different-blocking-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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